Cas no 896294-73-8 (N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide)

• Product Name: N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide
• CAS No: 896294-73-8
• MF: C₁₇H₁₆N₂O₃S₂
• MW: 360.450541496277
• CID: 6338804
• PubChem ID: 7267124
• Update Time: 2025-10-18

N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide
• N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-methylsulfonylbenzamide
• 896294-73-8
• CCG-317895
• F2557-0193
• N-(4,5-dimethylbenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide
• AKOS024660166

• Inchi： 1S/C17H16N2O3S2/c1-10-7-8-14-15(11(10)2)18-17(23-14)19-16(20)12-5-4-6-13(9-12)24(3,21)22/h4-9H,1-3H3,(H,18,19,20)
• InChI Key： LOMFGRCRZCXFLV-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C(NC2=NC3=C(C=CC(C)=C3C)S2)=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 360.06023472g/mol
• Monoisotopic Mass: 360.06023472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 113Ų

Additional information on N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide

Comprehensive Overview of N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide (CAS No. 896294-73-8)

N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide (CAS No. 896294-73-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the benzothiazole derivative family, which is known for its diverse biological activities. Researchers and industry professionals frequently search for this compound to explore its mechanism of action, synthetic pathways, and potential therapeutic uses.

The molecular structure of N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide features a benzothiazole core substituted with methyl groups at the 4 and 5 positions, and a methanesulfonylbenzamide moiety attached to the 2-position. This configuration imparts distinct chemical and physical properties, making it a subject of interest in drug discovery and medicinal chemistry. Recent studies have highlighted its potential role in modulating specific enzyme inhibitors and receptor interactions, aligning with current trends in targeted therapy development.

In the context of user search trends, queries related to CAS No. 896294-73-8 often focus on its synthesis methods, solubility, and stability under various conditions. Additionally, many researchers seek information on its bioavailability and toxicity profile, reflecting the growing emphasis on safety and efficacy in compound development. The compound’s relevance to cancer research and neurodegenerative diseases has also been a hot topic, as these areas dominate contemporary biomedical inquiries.

From a synthetic chemistry perspective, N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide is typically prepared through multi-step organic reactions involving condensation and sulfonylation processes. Optimizing these reactions for higher yield and purity is a common challenge addressed in literature. The compound’s spectroscopic data (e.g., NMR, IR, and mass spectrometry) are frequently cited to aid in its identification and characterization, which is crucial for quality control in pharmaceutical manufacturing.

The applications of this compound extend beyond traditional drug development. It has been investigated for its potential in materials science, particularly in the design of fluorescent probes and sensors due to its benzothiazole backbone. This versatility aligns with the increasing demand for multifunctional compounds in interdisciplinary research. Furthermore, its structure-activity relationship (SAR) studies are often highlighted in academic discussions, as they provide insights into modifying its scaffold for enhanced biological activity.

In summary, N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide (CAS No. 896294-73-8) represents a compelling case study in modern chemical research. Its structural complexity, diverse applications, and relevance to cutting-edge scientific inquiries make it a valuable subject for both novice and experienced researchers. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovation and discovery in chemistry and pharmacology.